Retinoids
Retinoids are a class of compounds derived from vitamin A, known for their powerful anti-aging and skin rejuvenation properties. These molecules exert their effects by binding to retinoic acid receptors (RARs) and retinoid X receptors (RXRs), modulating gene expression involved in cell proliferation, differentiation, and apoptosis. Clinically, retinoids are widely used in dermatology for treating various skin conditions such as acne, psoriasis, photodamage, and premature aging due to their ability to increase epidermal turnover, reduce hyperpigmentation, and improve skin texture. Additionally, some forms of retinoids have shown potential therapeutic effects against certain cancers by inducing cell cycle arrest and apoptosis in cancer cells. Retinoids are available in various formulations including creams, gels, ointments, and oral tablets, each tailored to address specific skin concerns or medical conditions.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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A-Vitaminsyre [denmark] | 7005-78-9 | C20H28O2 |
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5,6-Epoxy-13-cis Retinoic Acid | 81444-57-7 | C20H28O3 |
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rac 4-Hydroxy-9-cis-retinoic Acid | 150737-17-0 | C20H28O3 |
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all-trans Acitretin-d3 | 1185241-03-5 | C21H26O3 |
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Retinoic acid-d | 78996-15-3 | C20H28O2 |
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4,4-Dimethyl Retinoic Acid | 104182-09-4 | C22H32O2 |
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5,6-Monoepoxyretinyl Acetate | 801-72-9 | C22H32O3 |
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all-trans-Retinal-d5 | 1217234-58-6 | C20H28O |
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rac all-trans 3-Hydroxyretinal-d5 | 1185245-26-4 | C20H28O2 |
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5,8-Epoxy-9-cis Retinoic Acid | 1331640-07-3 | C20H28O3 |
Related Literature
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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